![molecular formula C11H13NO5 B2520057 Diethyl 4-hydroxypyridine-2,6-dicarboxylate CAS No. 68631-52-7](/img/structure/B2520057.png)
Diethyl 4-hydroxypyridine-2,6-dicarboxylate
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Overview
Description
Diethyl 4-hydroxypyridine-2,6-dicarboxylate (DEHP) is a synthetic compound used in many industrial and consumer products. It is an ester of 4-hydroxy-2,6-dicarboxylic acid and ethanol, and is a white, odorless, crystalline solid. DEHP is used mainly as a plasticizer, which is a substance added to plastics to increase their flexibility, transparency, durability, and longevity. DEHP is also used in the manufacture of a variety of consumer products, including food packaging, medical devices, and toys.
Scientific Research Applications
1. Synthesis of Novel Multifunctional Compounds Diethyl 4-hydroxypyridine-2,6-dicarboxylate has been utilized in the synthesis of novel multifunctional compounds. These compounds are derived from pyridine-2,6-dicarboxylic acid and are characterized by their multifunctional nature, which could have various applications in different fields of chemistry (Yin & Tan, 2003).
2. Formation of Lanthanide Coordination Polymers This compound reacts with lanthanides to form coordination polymers. These polymers have been analyzed for their composition and crystal structure. The study of these polymers can provide insights into the properties of materials composed of lanthanides and organic ligands (Sun et al., 2009).
3. Synthesis of Metal-Organic Frameworks Research has shown the utility of this compound in the synthesis of metal-organic frameworks (MOFs). These frameworks have varying structural dimensions and could be significant in material science for their potential applications in areas like gas storage, catalysis, and more (Gao et al., 2006).
4. Synthesis of Dendritic Polypyridines The compound has been used in the divergent methodology for synthesizing dendritic polypyridines. These dendrimers, created using this compound as a building block, are potentially valuable in the field of polymer chemistry (Chessa & Scrivanti, 1997).
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, H332, and H335 . These indicate that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may be harmful if inhaled . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of soap and water if it comes into contact with skin .
properties
IUPAC Name |
diethyl 4-oxo-1H-pyridine-2,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO5/c1-3-16-10(14)8-5-7(13)6-9(12-8)11(15)17-4-2/h5-6H,3-4H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQNBKZRLUKPGCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)C=C(N1)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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